Cas no 63879-70-9 (β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]-)
β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]- Chemical and Physical Properties
Names and Identifiers
-
- β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]-
-
- Inchi: 1S/C39H44O9/c1-41-38-34(40)35(43-23-29-16-8-3-9-17-29)33(27-46-38)48-39-37(45-25-31-20-12-5-13-21-31)36(44-24-30-18-10-4-11-19-30)32(26-47-39)42-22-28-14-6-2-7-15-28/h2-21,32-40H,22-27H2,1H3/t32-,33-,34-,35+,36+,37-,38-,39+/m1/s1
- InChI Key: BEVFYVCOFNZLRB-DAJJYIQRSA-N
- SMILES: O(C)[C@@H]1OC[C@@H](O[C@@H]2OC[C@@H](OCC3=CC=CC=C3)[C@H](OCC3=CC=CC=C3)[C@H]2OCC2=CC=CC=C2)[C@H](OCC2=CC=CC=C2)[C@H]1O
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 755.8±60.0 °C(Predicted)
- pka: 12.79±0.70(Predicted)
β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | MM181457-10 mg |
Methyl 3-O-benzyl-4-O-(2,3,4-tri-O-benzyl-β-D-xylopyranosyl)-β-D-xylopyranoside |
63879-70-9 | 10mg |
$60.50 | 2023-01-03 | ||
| Biosynth | MM181457-25 mg |
Methyl 3-O-benzyl-4-O-(2,3,4-tri-O-benzyl-β-D-xylopyranosyl)-β-D-xylopyranoside |
63879-70-9 | 25mg |
$136.25 | 2023-01-03 | ||
| Biosynth | MM181457-50 mg |
Methyl 3-O-benzyl-4-O-(2,3,4-tri-O-benzyl-β-D-xylopyranosyl)-β-D-xylopyranoside |
63879-70-9 | 50mg |
$242.00 | 2023-01-03 | ||
| Biosynth | MM181457-100 mg |
Methyl 3-O-benzyl-4-O-(2,3,4-tri-O-benzyl-β-D-xylopyranosyl)-β-D-xylopyranoside |
63879-70-9 | 100MG |
$448.00 | 2023-01-03 | ||
| Biosynth | MM181457-250 mg |
Methyl 3-O-benzyl-4-O-(2,3,4-tri-O-benzyl-β-D-xylopyranosyl)-β-D-xylopyranoside |
63879-70-9 | 250MG |
$1,060.00 | 2023-01-03 |
β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]-
β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]
The compound with CAS No. 63879-70-9, known as β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl], is a highly specialized glycoside with intricate structural features. This molecule belongs to the class of methyl glycosides and exhibits a complex substitution pattern on the xylopyranosyl backbone. The β-D-Xylopyranoside core is a six-membered ring structure derived from xylose, with hydroxyl groups at positions 2, 3, and 4 that are extensively modified by phenylmethyl substituents. These modifications significantly influence the molecule's chemical properties and biological activity.
The methyl group attached to the anomeric carbon of the xylopyranoside is a key feature of this compound. This substitution pattern suggests that the molecule may exhibit unique reactivity in glycosylation reactions or enzymatic processes. The presence of multiple phenylmethyl groups at positions 2, 3, and 4 introduces steric hindrance and electronic effects that could modulate the molecule's interaction with biological systems. Recent studies have highlighted the importance of such substituted glycosides in understanding glycan recognition and signaling pathways.
Structurally, the compound consists of two interconnected β-D-xylopyranoside units. The first unit is substituted at position 3 with a phenylmethyl group and at position 4 with a second β-D-xylopyranosyl group. This second unit is further substituted at positions 2, 3, and 4 with phenylmethyl groups. This elaborate substitution pattern makes the molecule a valuable tool for studying glycoconjugate synthesis and carbohydrate-protein interactions.
Recent advancements in glycomics have underscored the role of such complex glycosides in various biological processes. For instance, studies using similar structures have provided insights into the mechanisms of glycan-mediated immune responses and cancer progression. The β-D-Xylopyranoside framework has been shown to influence cell adhesion and signaling through specific interactions with lectins and other carbohydrate-binding proteins.
From a synthetic perspective, the construction of this compound involves multi-step reactions requiring precise control over regioselectivity and stereochemistry. The use of protecting groups and advanced coupling techniques has enabled chemists to assemble such complex structures with high fidelity. These methods have been optimized in recent years to improve yield and scalability for potential therapeutic applications.
In terms of applications, this compound holds promise in drug discovery efforts targeting diseases associated with abnormal glycosylation patterns. Its unique structure makes it an ideal candidate for probing enzyme specificity or as a component in vaccines targeting glycan-expressing pathogens. Additionally, its use in analytical chemistry as a reference standard for glycan profiling techniques has been explored in recent research.
Looking ahead, ongoing research aims to further elucidate the biological roles of such complex glycosides. Advances in computational modeling are being leveraged to predict binding affinities and functional implications without extensive experimental work. Such interdisciplinary approaches are expected to accelerate the translation of fundamental glycobiology discoveries into clinical applications.
In conclusion, β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl] (CAS No. 63879-70-9) represents a sophisticated example of modern carbohydrate chemistry. Its intricate structure not only challenges synthetic chemists but also provides valuable insights into the role of glycans in health and disease. As research continues to unravel its potential applications, this compound stands at the forefront of glycobiology innovation.
63879-70-9 (β-D-Xylopyranoside, methyl 3-O-(phenylmethyl)-4-O-[2,3,4-tris-O-(phenylmethyl)-β-D-xylopyranosyl]-) Related Products
- 149022-24-2(a-D-Mannopyranoside, phenylmethyl6-O-a-D-mannopyranosyl-)
- 149022-23-1(a-D-Mannopyranoside, phenylmethylO-a-D-mannopyranosyl-(1®3)-O-[a-D-mannopyranosyl-(1®6)]-)
- 124019-99-4(talo-Heptopyranoside,methyl 3,7-dideoxy-4-O-methyl-2-O-(phenylmethyl)- (9CI))
- 123919-81-3(a-D-ribo-Hexopyranoside, methyl3-deoxy-2-O-methyl-4-O-(phenylmethyl)-)
- 123919-85-7(a-ribo-Hexopyranoside, methyl3-deoxy-4-O-methyl-2-O-(phenylmethyl)-)
- 53008-65-4([(2R,3R,4S,5R,6S)-3,4,5-tris(benzyloxy)-6-methoxyoxan-2-yl]methanol)
- 75336-82-2(Methyl 3-O-benzyl-alpha-L-rhamnopyranoside)
- 120094-98-6(b-D-Galactopyranoside,phenylmethyl 6-O-b-D-galactopyranosyl-)
- 123920-03-6(a-D-allo-Heptopyranoside, methyl3,7-dideoxy-2-O-methyl-4-O-(phenylmethyl)- (9CI))
- 123920-01-4(b-L-talo-Heptopyranoside, methyl3,7-dideoxy-2-O-methyl-4-O-(phenylmethyl)- (9CI))